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Compound of Interest

Compound Name: CGP52411

Cat. No.: B1668516

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of CGP52411 (also known as DAPH or 4,5-Dianilinophthalimide), a potent and
selective ATP-competitive inhibitor of the Epidermal Growth Factor Receptor (EGFR).
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of CGP52411 is presented in the table
below. This information is essential for accurate preparation of stock solutions.
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Property Value Source(s)
Molecular Weight 329.35 g/mol [1112]
Formula C20H15N302 [1][2]
CAS Number 145915-58-8 [1][2]

) >98% or 299% (refer to
Purity . . [11[2][3]
Certificate of Analysis)

Appearance Solid, Yellow to orange powder  [4][5]
Solubility in DMSO Up to 100 mM (or 100 mg/mL) [11[4115]
Solubility in Ethanol Up to 25 mM [1]

Biological Activity

CGP52411 is a selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) with an
ICso0 of 0.3 uM in vitro.[1][2][6][7] It functions by competing with ATP for the binding site on the
kinase domain of the receptor.[3][4][5][6][7] This inhibition blocks downstream signaling
pathways, such as the RAS-RAF-MAPK and PISK/AKT pathways, which are critical for cell
proliferation, survival, and migration.[8] Consequently, CGP52411 has shown antitumor activity.

[SIT41[5][6]

Beyond its role as an EGFR inhibitor, CGP52411 has also been identified as an inhibitor and
reverser of B-amyloid (AB42) fibril formation, which is associated with Alzheimer's disease.[1][2]
[4][5][6] It can block the toxic influx of Ca2* ions into neuronal cells induced by AB42.[1][2][4][5]

[6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CGP52411 in Dimethyl
Sulfoxide (DMSO).

Materials:
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e CGP52411 powder

¢ Anhydrous/hygroscopic-free Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)
o Calibrated micropipettes and sterile tips

e \Vortex mixer

e Ultrasonic bath (optional, but recommended)[4][5][7]

e Analytical balance

Procedure:

o Equilibration: Allow the vial of CGP52411 powder to equilibrate to room temperature for at
least 60 minutes before opening to prevent condensation.

o Weighing: Accurately weigh the desired amount of CGP52411 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.29 mg of CGP52411 (Molecular Weight
= 329.35 g/mol ).

o Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 329.35 g/mol x 1000 mg/g = 3.2935 mg

o Dissolution: Add the appropriate volume of DMSO to the vial containing the CGP52411
powder. For a 10 mM solution from 3.29 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly for several minutes to facilitate dissolution.

e Sonication (Optional): If the compound does not fully dissolve, place the tube in an ultrasonic
bath for a short period to enhance solubility.[4][5][7]

» Aliquotting: Once the CGP52411 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene tubes. This minimizes the number of
freeze-thaw cycles and reduces the risk of contamination.[4][5][7][9]
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o Labeling: Clearly label each aliquot with the name of the compound, concentration, solvent,
and date of preparation.

Storage and Stability

Proper storage is critical to maintain the integrity of the CGP52411 stock solution.

Storage Condition Duration Source(s)

Up to 3 years at -20°C or 2
Powder (5]
years at 4°C

In Solvent (-20°C) Up to 1 month [415][7]

In Solvent (-80°C) Up to 6 months [41051[7]

Important Considerations:
e Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound.[4][5][7]

e Use newly opened, anhydrous DMSO, as hygroscopic DMSO can significantly impact
solubility.[4][5]

» Stock solutions should be stored in tightly sealed vials.

Visualizations
EGFR Signaling Pathway Inhibition by CGP52411
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Preparing Stock Solutions of CGP52411: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668516#preparing-stock-solutions-of-cgp52411]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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